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Compound of Interest

Compound Name: 4-Chloro-2,6-dinitroaniline

CAS No.: 5388-62-5

Cat. No.: B1581429 Get Quote

Executive Summary
4-Chloro-2,6-dinitroaniline (CAS 5388-62-5) represents a specialized diazo component in the

synthesis of azo disperse dyes.[1] Often confused with its structural isomer, 2-chloro-4,6-

dinitroaniline (a commodity intermediate for Disperse Blue 79), the 4-chloro-2,6- isomer offers

distinct chromophoric properties due to the specific electronic arrangement of its substituents.

This guide provides a technical analysis of its performance, synthesis, and application,

specifically contrasting it with industry-standard alternatives. It is designed to assist formulation

scientists in selecting the appropriate intermediate for achieving specific bathochromic shifts

and fastness profiles in polyester dyeing.[1]

Chemical Profile & Isomer Distinction
A critical failure point in dye synthesis is the confusion between chlorodinitroaniline isomers. 4-
Chloro-2,6-dinitroaniline is synthesized via the nitration of 4-chloroaniline, whereas the more

common 2-chloro-4,6-dinitroaniline is derived from the chlorination of 2,4-dinitroaniline.
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Feature 4-Chloro-2,6-dinitroaniline 2-Chloro-4,6-dinitroaniline

CAS Number 5388-62-5 3531-19-9

Structure
Cl at para (4); NO₂ at ortho (2,

[1]6)

Cl at ortho (2); NO₂ at para (4)

& ortho (6)

Electronic Effect

Symmetric ortho-nitro steric

hindrance; para-Cl inductive

effect.[1]

Asymmetric steric hindrance;

strong para-nitro resonance.[1]

Primary Use
Niche violet/blue disperse

dyes; energetic materials.[1]

Commodity Navy/Black

disperse dyes (e.g., C.I.

Disperse Blue 79).

Synthesis Pathway Visualization[1]
The following diagram illustrates the divergent synthesis pathways for the two isomers,

highlighting the origin of the 4-chloro-2,6- isomer.
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Figure 1: Divergent synthesis pathways. The target compound (Green) requires a starting

material with the chlorine already in position, whereas the alternative (Red) introduces chlorine

later.

Comparative Performance Analysis
Spectral Properties (Chromophoric Shift)
In azo disperse dyes, the diazo component acts as the electron acceptor (A) in the "Donor-

Acceptor" (D-π-A) chromogen system.

2-Chloro-4,6-dinitroaniline: The ortho-chlorine atom creates significant steric twisting,

decoupling the azo group from the phenyl ring. This usually results in a hypsochromic (blue)

shift relative to planar analogs, but the strong para-nitro group compensates to maintain a

deep color.

4-Chloro-2,6-dinitroaniline: The symmetry of the two ortho-nitro groups forces the azo

linkage out of planarity, but the para-chlorine provides a weaker electron-withdrawing effect

than a para-nitro group. Consequently, dyes derived from this isomer typically exhibit a

hypsochromic shift (yellower/redder) compared to the deep navy blues of the 2-chloro-4,6

isomer.

Experimental Data: Spectral Shift with N,N-diethylaniline Coupler

Diazo Component
λmax (nm) in
Ethanol

Visual Shade Molar Extinction (ε)

4-Chloro-2,6-

dinitroaniline
480 - 510 nm Red-Violet ~35,000

2-Chloro-4,6-

dinitroaniline
520 - 540 nm Violet-Blue ~42,000

2,4-Dinitroaniline 500 - 520 nm Red-Violet ~38,000

Note: Data represents average values for monoazo dyes coupled with N,N-diethylaniline.[1]

Exact values depend on solvent polarity.
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Fastness Properties
The 4-chloro-2,6-dinitroaniline structure offers superior light fastness in certain matrices due

to the protection of the azo linkage by the flanking nitro groups.

Property
4-Chloro-2,6-
dinitroaniline Dyes

2-Chloro-4,6-
dinitroaniline Dyes

Mechanism

Light Fastness Grade 6-7 (Excellent) Grade 5-6 (Good)

Symmetric steric

hindrance protects the

azo bond from photo-

oxidation.[1]

Sublimation Fastness Grade 3-4 (Moderate) Grade 4-5 (High)

The 2-chloro-4,6

isomer is more

polar/heavy, reducing

volatility.

Wash Fastness Grade 4-5 Grade 4-5

Dependent largely on

the hydrophobicity of

the coupling

component.[1]

Experimental Protocol: Diazotization & Coupling
Due to the weak basicity of 4-chloro-2,6-dinitroaniline (pKa ~ -6.03), standard aqueous

diazotization with HCl/NaNO₂ is ineffective. The use of Nitrosylsulfuric Acid in an anhydrous

medium is mandatory.[1]

Reagents
Amine: 4-Chloro-2,6-dinitroaniline (0.1 mol)

Solvent/Acid: Sulfuric acid (98%) or Acetic Acid/Propionic Acid mix.[1]

Nitrosating Agent: Nitrosylsulfuric acid (40% in H₂SO₄).[1]

Coupler: N,N-Diethylaniline (or equivalent).[1]
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Step-by-Step Methodology
Dissolution: Charge 0.1 mol of 4-Chloro-2,6-dinitroaniline into 60 mL of 98% H₂SO₄. Stir at

20-25°C until fully dissolved. Note: Warming to 40°C may be required, but cool back to 0-5°C

before the next step.

Diazotization: Dropwise add 0.11 mol of Nitrosylsulfuric acid while maintaining the

temperature below 5°C. The reaction is exothermic.[1] Stir for 2-3 hours at 0-5°C.

Validation: Check for excess nitrous acid using starch-iodide paper (should turn blue

instantly).[1]

Coupling: Dissolve 0.1 mol of the coupler in acetic acid/ice water mixture. Slowly add the

diazonium salt solution to the coupler solution, maintaining pH 4-5 with sodium acetate.

Isolation: Filter the precipitated dye, wash with water until neutral, and dry.[1]
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Figure 2: Mechanism of diazotization using nitrosylsulfuric acid.

Safety & Environmental Profile
Explosion Hazard: Like all polynitroanilines, 4-Chloro-2,6-dinitroaniline is an energetic

material.[1] It can decompose violently if heated under confinement.[1]

Critical Control: Never allow the diazotization temperature to exceed 10°C. Quench

unreacted diazonium salts before disposal.[1]

Toxicity: It is a suspected mutagen and skin sensitizer.[1] Handle with full PPE (nitrile gloves,

respirator).[1]

Waste: Azo dyes derived from this intermediate may release chloro-nitroanilines upon

reductive cleavage (e.g., in anaerobic waste treatment), which are persistent environmental
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pollutants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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